(2,2'-Bipyridine)bis(2-phenylpyridinato)iridium(III) Hexafluorophosphate

• IUPAC Name: iridium(3+);2-phenylpyridine;2-pyridin-2-ylpyridine;hexafluorophosphate
• InChI: InChI=1S/2C11H8N.C10H8N2.F6P.Ir/c2*1-2-6-10(7-3-1)11-8-4-5-9-12-11;1-3-7-11-9(5-1)10-6-2-4-8-12-10;1-7(2,3,4,5)6;/h2*1-6,8-9H;1-8H;;/q2*-1;;-1;+3
• InChI Key: RJJGJTKSOSSNNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C([C-]=C1)C2=CC=CC=N2.C1=CC=C([C-]=C1)C2=CC=CC=N2.C1=CC=NC(=C1)C2=CC=CC=N2.F[P-](F)(F)(F)(F)F.[Ir+3]
• Molecular Formula: C32H24F6IrN4P
• Molecular Weight: 801.7 g/mol
• CAS RN: 106294-60-4

Description

(2,2'-Bipyridine)bis(2-phenylpyridinato)iridium(III) Hexafluorophosphate is a useful research compound. Its molecular formula is C32H24F6IrN4P and its molecular weight is 801.7 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Characterization : Oderinde and Johannes (2018) detailed practical syntheses of related iridium(III) hexafluorophosphate compounds, highlighting the importance of these compounds in chemical synthesis and organic transformations (Oderinde & Johannes, 2018).

• Electrochemical Applications : Sandroni et al. (2010) studied iridium and ruthenium complexes covalently bonded to carbon surfaces, demonstrating their potential in electrochemical applications, particularly in functionalizing electrodes for specific reactions (Sandroni et al., 2010).

• Photonic Applications : Soliman et al. (2012) investigated the photonics of a conjugated organometallic Pt-Ir polymer, which includes the compound , showing its utility in the development of materials with unique optical properties (Soliman et al., 2012).

• Crystal Structure Analysis : Fresta et al. (2019) examined the crystal structure of a similar bis(2-phenylpyridine-C,N') iridium(III) hexafluorophosphate complex, providing insights into its structural characteristics and potential applications in materials science (Fresta et al., 2019).

• Optoelectronic Devices : Bayatpour et al. (2017) explored films of bis(2-phenylpyridine-C,N)(2,2'-bipyridine-N,N') iridium(III) hexafluorophosphate in ionic liquids, assessing their morphology and implications for use in optoelectronic devices like light-emitting electrochemical cells (Bayatpour et al., 2017).

• Sensor Applications : Sombat et al. (2015) described the synthesis of charged iridium complexes, including this compound, for use in chemical sensors, specifically for amine detection (Sombat et al., 2015).

• Photocatalytic Water Reduction : Neubauer et al. (2014) investigated the electron- and energy-transfer processes of this compound in a photocatalytic water reduction system, providing insights into its potential for hydrogen generation applications (Neubauer et al., 2014).